Cas no 83063-11-0 (3-Pyridinecarboxylic acid, 6-butyl-1,6-dihydro-, methyl ester)

• Product name: 3-Pyridinecarboxylic acid, 6-butyl-1,6-dihydro-, methyl ester
• CAS No: 83063-11-0
• MF: C₁₁H₁₇NO₂
• MW: 195.258
• CID: 4205026
• PubChem ID: 12794599

3-Pyridinecarboxylic acid, 6-butyl-1,6-dihydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-butyl-1,6-dihydro-, methyl ester
• DTXSID901237944
• 83063-11-0
• Methyl 6-butyl-1,6-dihydro-3-pyridinecarboxylate

• Inchi： InChI=1S/C11H17NO2/c1-3-4-5-10-7-6-9(8-12-10)11(13)14-2/h6-8,10,12H,3-5H2,1-2H3
• InChI Key： ZTIUKGHYZBEFGP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 195.125928785Da
• Monoisotopic Mass: 195.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 2.5